Cas no 110117-71-0 ((R)-2,5-Dihydro-3,6-diethoxy-2-isopropylpyrazine)

• Product Name: (R)-2,5-Dihydro-3,6-diethoxy-2-isopropylpyrazine
• CAS No: 110117-71-0
• MF: C₁₁H₂₀N₂O₂
• MW: 212.288702964783
• MDL: MFCD09836052
• CID: 62803
• PubChem ID: 5325957
• Update Time: 2025-08-05

(R)-2,5-Dihydro-3,6-diethoxy-2-isopropylpyrazine Chemical and Physical Properties

Names and Identifiers

• (R)-2,5-Dihydro-3,6-diethoxy-2-isopropylpyrazine
• (R)-3,6-Diethoxy-2-isopropyl-2,5-dihydropyrazine
• (2R)-3,6-diethoxy-2-propan-2-yl-2,5-dihydropyrazine
• Pyrazine,3,6-diethoxy-2,5-dihydro-2-(1-methylethyl)-, (R)-
• (3R)-2,5-Diethoxy-3-isopropyl-3,6-dihydropyrazine
• (R)-3,6-diethoxy-2,5-dihydro-2-isopropylpyrazine
• (2R)-3,6-diethoxy-2-isopropyl-2,5-dihydropyrazine
• (2R)-3,6-diethoxy-2-(propan-2-yl)-2,5-dihydropyrazine
• Pyrazine,6-diethoxy-2,5-dihydro-2-(1-Methylethyl)-,(2R)
• 2,5-dihydro-3,6-diethoxy-2-( 1-Methylethyl)-, (R)-Pyrazine
• Pyrazine, 2,5-dihydro-3,6-diethoxy-2-(1-methylethyl)-, (R)-
• Pyrazine, 3,6-diethoxy-2,5-dihydro-2-(1-methylethyl)-, (2R)-
• AKOS015838716
• EN300-258663
• DTXSID50416071
• AKOS015900621
• 110117-71-0
• HRAZLOIRFUQOPL-SNVBAGLBSA-N
• (3R)-3-isopropyl-2,5-diethoxy-3,6-dihydropyrazine
• InChI=1/C11H20N2O2/c1-5-14-9-7-12-11(15-6-2)10(13-9)8(3)4/h8,10H,5-7H2,1-4H3/t10-/m1/s
• MFCD09836052
• (2R)-2-isopropyl-3,6-diethoxy-2,5-dihydropyrazine
• AS-47107
• AC-24568
• AM20090801
• SCHEMBL2808933
• (r)-2,5-dihydro-3,6-diethoxy-5-isopropylpyrazine
• (R)-3,6-Diethoxy-2-isopropyl-2,5-dihydro-pyrazine
• CS-0215544
• F12084
• (R)-2, 5-DIHYDRO-3, 6-DIETHOXY-2-ISOPROPYLPYRAZINE, 98+%
• (2R)-3,6-Diethoxy-2,5-dihydro-2-(1-methylethyl)pyrazine
• DTXCID90366920
• 600-944-9

• MDL： MFCD09836052
• Inchi： 1S/C11H20N2O2/c1-5-14-9-7-12-11(15-6-2)10(13-9)8(3)4/h8,10H,5-7H2,1-4H3/t10-/m1/s1
• InChI Key： HRAZLOIRFUQOPL-SNVBAGLBSA-N
• SMILES： O(CC)C1[C@@H](C(C)C)N=C(CN=1)OCC

Computed Properties

• Exact Mass: 212.15200
• Monoisotopic Mass: 212.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 43.2Ų

Experimental Properties

• Density: 1.06
• Boiling Point: 282°C at 760 mmHg
• Flash Point: 102.9°C
• Refractive Index: 1.499
• PSA: 43.18000
• LogP: 0.76580

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboximidic acids and derivatives Imidoesters Imidolactones

Additional information on (R)-2,5-Dihydro-3,6-diethoxy-2-isopropylpyrazine

Introduction to (R)-2,5-Dihydro-3,6-diethoxy-2-isopropylpyrazine (CAS No. 110117-71-0)

The compound (R)-2,5-Dihydro-3,6-diethoxy-2-isopropylpyrazine, identified by its CAS number 110117-71-0, is a fascinating molecule with significant implications in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the pyrazine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and potential applications in drug development. The specific stereochemistry of this molecule, denoted by the (R) configuration, plays a crucial role in its interaction with biological targets and contributes to its unique pharmacological properties.

Pyrazines are a class of nitrogen-containing heterocycles that have garnered considerable attention due to their broad spectrum of biological activities. These compounds exhibit a wide range of pharmacological effects, including antimicrobial, anti-inflammatory, and anticancer properties. Among the various pyrazine derivatives, those with substituted ethoxy and isopropyl groups exhibit enhanced biological activity, making them attractive candidates for further research and development. The presence of these functional groups not only influences the electronic properties of the molecule but also enhances its solubility and bioavailability, which are critical factors in drug design.

The stereochemistry of the compound (R)-2,5-Dihydro-3,6-diethoxy-2-isopropylpyrazine is particularly noteworthy. The (R) configuration at the chiral center significantly affects the molecule's interactions with biological receptors and enzymes. This stereochemical specificity is a key consideration in pharmaceutical development, as it can determine the efficacy and selectivity of a drug. Recent studies have highlighted the importance of chiral purity in drug candidates, emphasizing that even small differences in stereochemistry can lead to significant variations in biological activity.

In recent years, there has been a growing interest in the development of novel therapeutic agents derived from pyrazine scaffolds. Researchers have been exploring various modifications to these molecules to enhance their pharmacological properties. For instance, studies have shown that substituting ethoxy groups at specific positions can modulate the activity of pyrazine derivatives against certain enzymes and receptors. Additionally, the introduction of isopropyl groups can influence the metabolic stability and pharmacokinetic profile of these compounds.

The compound (R)-2,5-Dihydro-3,6-diethoxy-2-isopropylpyrazine has been studied for its potential applications in several therapeutic areas. One notable area is its investigation as a precursor or intermediate in the synthesis of more complex pharmaceutical agents. The structural features of this molecule make it a valuable building block for designing novel drugs with improved efficacy and reduced side effects. Furthermore, its unique stereochemistry suggests that it may be useful in developing enantiomerically pure drugs, which are often more effective and safer than racemic mixtures.

Advances in synthetic chemistry have enabled the efficient preparation of complex pyrazine derivatives like (R)-2,5-Dihydro-3,6-diethoxy-2-isopropylpyrazine. Modern synthetic methodologies allow for precise control over stereochemistry, enabling researchers to produce enantiomerically pure compounds with high yields. These advancements have opened up new possibilities for drug discovery and development, particularly in areas where stereochemical purity is critical for therapeutic efficacy.

The biological activity of (R)-2,5-Dihydro-3,6-diethoxy-2-isopropylpyrazine has been explored through both computational modeling and experimental studies. Computational approaches have been particularly useful in predicting how this molecule might interact with biological targets such as enzymes and receptors. These studies often involve molecular docking simulations, which can provide insights into the binding affinity and mode of interaction between a drug candidate and its target. Experimental validation of these predictions through biochemical assays further confirms the potential therapeutic applications of this compound.

In vitro studies have demonstrated that (R)-2,5-Dihydro-3,6-diethoxy-2-isopropylpyrazine exhibits promising activity against certain disease-causing agents. For example, research has shown that this compound may inhibit specific enzymes involved in cancer cell proliferation or modulate inflammatory pathways associated with chronic diseases. These findings highlight its potential as a lead compound for further drug development efforts. Additionally, preclinical studies are being conducted to evaluate its safety profile and pharmacokinetic properties.

The synthesis and characterization of (R)-2,5-Dihydro-3,6-diethoxy-2-isopropylpyrazine also contribute to our understanding of pyrazine chemistry as a whole. By studying this compound's reactivity and functional group interactions, researchers can gain valuable insights into how different structural modifications affect biological activity. These insights are crucial for designing future generations of pyrazine-based drugs that are more effective and better tolerated by patients.

As our understanding of molecular structure-function relationships continues to evolve, compounds like (R)-2,5-Dihydro-3,6-diethoxy-2-isopropylpyrazine will play an increasingly important role in drug discovery and development. Their unique structural features and stereochemical properties make them valuable tools for exploring new therapeutic strategies across various disease areas. With ongoing research efforts focused on optimizing their pharmacological profiles and exploring new applications.